Cas no 7035-11-2 (4-chloro-2-(chloromethyl)-1-methoxybenzene)

4-chloro-2-(chloromethyl)-1-methoxybenzene structure
7035-11-2 structure
Product Name:4-chloro-2-(chloromethyl)-1-methoxybenzene
CAS No:7035-11-2
MF:C8H8Cl2O
MW:191.054520606995
MDL:MFCD02182262
CID:1743436
PubChem ID:6946753
Update Time:2025-04-23

4-chloro-2-(chloromethyl)-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-(chloromethyl)-1-methoxybenzene
    • 4-Chloro-2-(chloromethyl)phenyl methyl ether
    • benzene, 4-chloro-2-(chloromethyl)-1-methoxy-
    • 4-chloro-2-chloromethyl-1-methoxy-benzene
    • 4-chloro-2-chloromethylanisol
    • 5-chloro-2-methoxybenzylchloride
    • methoxy-5-chloro-benzyl chloride
    • UWRGQGVLSLNMLG-UHFFFAOYSA-N
    • 4-chloro-2-chloromethyl-1-methoxybenzene
    • DTXSID30426178
    • DB-123391
    • AKOS001136062
    • 5-chloro-o-anisyl chloride
    • MFCD02182262
    • 5-chloro-2-methoxybenzyl chloride
    • STK693402
    • CS-B1012
    • AL-398/25017052
    • 7035-11-2
    • SCHEMBL905352
    • 4-chloro-2-(chloromethyl)-1-methoxy-benzene
    • EN300-14511
    • 2-Methoxy-5-chlorobenzyl chloride; 4-Chloro-2-chloromethyl-1-methoxybenzene
    • Z104341162
    • BS-29318
    • MDL: MFCD02182262
    • Inchi: 1S/C8H8Cl2O/c1-11-8-3-2-7(10)4-6(8)5-9/h2-4H,5H2,1H3
    • InChI Key: UWRGQGVLSLNMLG-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C=CC=1OC)Cl

Computed Properties

  • Exact Mass: 189.99500
  • Monoisotopic Mass: 189.99522
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.248
  • Boiling Point: 250.3°C at 760 mmHg
  • Flash Point: 96.1°C
  • Refractive Index: 1.534
  • PSA: 9.23000
  • LogP: 3.08740

4-chloro-2-(chloromethyl)-1-methoxybenzene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-chloro-2-(chloromethyl)-1-methoxybenzene Pricemore >>

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4-chloro-2-(chloromethyl)-1-methoxybenzene Production Method

Additional information on 4-chloro-2-(chloromethyl)-1-methoxybenzene

4-Chloro-2-(Chloromethyl)-1-Methoxybenzene: A Comprehensive Overview

CAS No 7035-11-2 refers to the chemical compound known as 4-chloro-2-(chloromethyl)-1-methoxybenzene, a derivative of benzene with specific substituents that make it unique in its class. This compound has gained attention in various fields, including organic chemistry and pharmaceutical research, due to its structural properties and potential applications.

The structure of 4-chloro-2-(chloromethyl)-1-methoxybenzene features a benzene ring with three substituents: a chlorine atom at the 4-position, a chloromethyl group at the 2-position, and a methoxy group at the 1-position. These substituents impart distinct chemical and physical properties to the molecule, making it suitable for specialized applications.

Recent studies have explored the potential of 4-chloro-2-(chloromethyl)-1-methoxybenzene in organic synthesis as a building block for more complex molecules. Its versatility lies in the reactivity of the chloromethyl group, which can participate in nucleophilic substitution reactions, making it an valuable component in the construction of biologically active compounds.

In the context of pharmaceutical research, this compound has been investigated for its potential as a precursor to drugs targeting specific biological pathways. For instance, derivatives of 4-chloro-2-(chloromethyl)-1-methoxybenzene have shown promise in modulating enzyme activity, offering a pathway for the development of novel therapeutic agents.

The synthesis of 4-chloro-2-(chloromethyl)-1-methoxybenzene involves multi-step organic reactions, including halogenation and methylation processes. Its production requires careful control over reaction conditions to ensure the desired regioselectivity and purity.

Beyond its synthetic applications, this compound has been studied for its environmental fate and toxicity. Understanding its behavior in different environments is crucial for assessing its potential impact on ecosystems and ensuring safe handling practices.

Recent advancements in analytical techniques have enhanced our ability to characterize 4-chloro-2-(chloromethyl)-1-methoxybenzene and its derivatives. For example, mass spectrometry and chromatography methods have been optimized to provide detailed insights into the molecular structure and transformations of this compound.

In conclusion, 4-chloro-2-(chloromethyl)-1-methoxybenzene, identified by CAS No 7035-11-2, is a significant compound in the field of organic chemistry with diverse applications. Its unique structure and reactivity make it a valuable tool in drug discovery, organic synthesis, and environmental studies.

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